Cas no 1483318-47-3 (N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide
• CAS No: 1483318-47-3
• MF: C₁₄H₁₅N₅O₂
• MW: 285.301202058792
• CID: 5404224
• Update Time: 2025-11-06

N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(2-Oxo-1-pyrrolidinyl)phenyl]methyl]-1H-1,2,3-triazole-5-carboxamide
• N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C14H15N5O2/c20-13-2-1-7-19(13)11-5-3-10(4-6-11)8-15-14(21)12-9-16-18-17-12/h3-6,9H,1-2,7-8H2,(H,15,21)(H,16,17,18)
• InChI Key： ICKMRXSRTWXFII-UHFFFAOYSA-N
• SMILES： N1C(C(NCC2=CC=C(N3CCCC3=O)C=C2)=O)=CN=N1

Experimental Properties

• Density: 1.383±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 749.0±50.0 °C(Predicted)
• pka: 7.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide

Professional Introduction to N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide (CAS No. 1483318-47-3)

N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide, identified by its CAS number 1483318-47-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural features and potential applications in pharmaceutical development. The presence of a triazole ring and an amide functional group makes it a versatile candidate for further investigation, particularly in the context of drug design and synthesis.

The compound's structure consists of a phenyl ring substituted with a 2-oxopyrrolidin-1-yl moiety, which is further connected to a methyl group through an amide bond. This configuration suggests potential interactions with biological targets, making it a promising candidate for therapeutic applications. The triazole ring, known for its stability and ability to participate in hydrogen bonding, adds another layer of complexity that could be exploited in drug development.

In recent years, there has been growing interest in the use of heterocyclic compounds in medicinal chemistry. Triazoles, in particular, have been extensively studied due to their broad spectrum of biological activities. Research has shown that triazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The compound N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide aligns with this trend, as its structure incorporates several functional groups that could enhance its pharmacological properties.

The amide group in the molecule is particularly noteworthy, as it can serve as a hinge region for binding to biological targets. Amides are commonly found in many bioactive molecules and have been shown to improve solubility and bioavailability. Additionally, the 2-oxopyrrolidin-1-yl moiety can contribute to the compound's ability to interact with proteins and enzymes, which is crucial for drug efficacy. These features make N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide a compelling candidate for further exploration.

Recent studies have highlighted the importance of structure-based drug design in developing new therapeutics. Computational methods such as molecular docking and virtual screening have been increasingly used to identify potential drug candidates. The unique structural features of N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide make it an attractive target for these approaches. By leveraging computational tools, researchers can predict how this compound might interact with various biological targets and optimize its structure for improved efficacy.

In addition to computational studies, experimental approaches are also crucial for understanding the potential of this compound. In vitro assays can be used to evaluate its biological activity against specific targets, while in vivo studies can provide insights into its pharmacokinetic properties. These studies are essential for determining whether N-{[4-(2-oxopyrrolidin-1-yl)phenyl]methyl}-1H-1,2,3-triazole-5-carboxamide has the potential to become a lead compound for further development.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing precision and efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been instrumental in the preparation of complex heterocyclic compounds like N-{[4-(2-oxy